Cas no 2137541-58-1 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)-
• CAS No: 2137541-58-1
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5276734
• Update Time: 2025-06-26

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)-

• Inchi： 1S/C9H9ClN2O2/c1-9(2-3-9)8-11-5(7(13)14)4-6(10)12-8/h4H,2-3H2,1H3,(H,13,14)
• InChI Key： AIASWPNKLXPCGC-UHFFFAOYSA-N
• SMILES： C1(C2(C)CC2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)-

4-Pyrimidinecarboxylic Acid, 6-Chloro-2-(1-Methylcyclopropyl)-: A Comprehensive Overview

The compound 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)- (CAS No. 2137541-58-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups and substituents makes it a valuable subject for research in fields such as pharmacology, materials science, and organic synthesis.

Pyrimidine carboxylic acids are a class of compounds known for their ability to form hydrogen bonds, which is a critical property in drug design. The presence of the 6-chloro substituent introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the 2-(1-methylcyclopropyl) group adds steric bulk and contributes to the molecule's three-dimensional structure, potentially enhancing its stability or targeting specific biological pathways.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral agents. For instance, researchers have explored the potential of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)- as a component in novel antiviral therapies due to its ability to inhibit key viral enzymes. This compound has shown promising results in preliminary assays, suggesting its potential role in combating emerging viral pathogens.

In terms of synthesis, the preparation of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)- involves a multi-step process that typically begins with the formation of a pyrimidine ring. The introduction of the chloro and methylcyclopropyl groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.

The physical properties of this compound are also noteworthy. Its melting point, solubility, and logP value are critical parameters that influence its behavior in different solvents and biological systems. Recent studies have utilized computational chemistry tools to predict these properties with high accuracy, enabling researchers to tailor the compound's characteristics for specific applications.

One of the most exciting developments involving 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)- is its potential use in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This application could significantly impact the development of new pharmaceutical formulations.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopropyl)- (CAS No. 2137541-58-1) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in various scientific disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.